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Compound of Interest

Sodium phenoxyacetate
Compound Name:
monohydrate

Cat. No.: B1324497

Introduction

Sodium phenoxyacetate and its derivatives are utilized in various research and development
applications, including as intermediates in the synthesis of pharmaceuticals and pesticides.
Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of a sodium phenoxyacetate monohydrate stock solution.

Chemical Properties and Safety Information

Sodium phenoxyacetate monohydrate is a white to light yellow crystalline powder.[1] It is
important to handle this compound in a well-ventilated area and to wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][3] Avoid
inhalation of dust and contact with skin and eyes.[2]

Table 1: Physicochemical Properties of Sodium Phenoxyacetate
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Property Value Reference
Molecular Formula CsH7NaOs-H20 [4]
Molecular Weight 192.14 g/mol [4]

White to light yellow crystalline
Appearance [1]

powder

o 223.6 g/L at 20°C; 21% at
Solubility in Water 00°C [3][5]

Room Temperature, in an inert
Storage Temperature
atmosphere

Stable under normal
Stability conditions; avoid moisture and [3]

heat

Experimental Protocol: Preparation of a 1M Sodium
Phenoxyacetate Monohydrate Stock Solution

This protocol describes the preparation of 100 mL of a 1 Molar (1M) stock solution of sodium
phenoxyacetate monohydrate.

3.1. Materials and Equipment

¢ Sodium Phenoxyacetate Monohydrate (CAS No. for anhydrous form: 3598-16-1)
» Deionized or distilled water

e 100 mL volumetric flask

» Analytical balance

* Weighing paper or boat

e Spatula
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e Magnetic stirrer and stir bar

e Funnel

o Appropriate PPE (safety goggles, gloves, lab coat)
3.2. Procedure

e Calculate the required mass: To prepare 100 mL (0.1 L) of a 1M solution, the required mass
of sodium phenoxyacetate monohydrate (MW = 192.14 g/mol ) is calculated as follows:
Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 1 mol/L x
0.1Lx192.14 g/mol =19.214 g

o Weigh the compound: Tare the analytical balance with a clean, dry weighing boat. Carefully
weigh out 19.214 g of sodium phenoxyacetate monohydrate using a spatula.

o Dissolve the compound: a. Add approximately 70-80 mL of deionized or distilled water to the
100 mL volumetric flask. b. Place a magnetic stir bar in the flask. c. Using a funnel, carefully
transfer the weighed sodium phenoxyacetate monohydrate into the volumetric flask. d.
Place the flask on a magnetic stirrer and stir until the solid is completely dissolved. The
solution should be clear and colorless to pale yellow.[6]

o Adjust to final volume: Once the solid is fully dissolved, remove the flask from the magnetic
stirrer. Carefully add deionized or distilled water to the volumetric flask until the bottom of the
meniscus reaches the 100 mL calibration mark.

e Homogenize the solution: Cap the volumetric flask and invert it several times (approximately
10-15 times) to ensure the solution is homogeneous.

o Storage: Transfer the prepared stock solution to a clearly labeled, sealed container. Store at
room temperature, protected from light and moisture.[3]

Quality Control

To ensure the accuracy of the prepared stock solution, it is recommended to:

 Verify the pH of the solution.
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o Confirm the concentration using a suitable analytical method such as HPLC, if required for

the specific application.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the sodium
phenoxyacetate monohydrate stock solution.

Safety Precautions

Use in a Well-Ventilated Area
Wear PPE
(Goggles, Gloves, Lab Coat)

Preparation Steps
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Caption: Workflow for preparing sodium phenoxyacetate monohydrate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Sodium
Phenoxyacetate Monohydrate Stock Solution]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1324497#how-to-prepare-sodium-
phenoxyacetate-monohydrate-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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